Cas no 2247367-07-1 (2,2'-Bi-1,3,2-dioxaborolane, 4,4,4',4',5,5,5',5'-octaethyl-)

2,2'-Bi-1,3,2-dioxaborolane, 4,4,4',4',5,5,5',5'-octaethyl- structure
2247367-07-1 structure
Product Name:2,2'-Bi-1,3,2-dioxaborolane, 4,4,4',4',5,5,5',5'-octaethyl-
CAS No:2247367-07-1
MF:C20H40B2O4
MW:366.2
CID:5305995
PubChem ID:158273426
Update Time:2026-03-10

2,2'-Bi-1,3,2-dioxaborolane, 4,4,4',4',5,5,5',5'-octaethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bi-1,3,2-dioxaborolane, 4,4,4',4',5,5,5',5'-octaethyl-
    • 4,4,4',4',5,5,5',5'-octaethyl-2,2'-bi(1,3,2-dioxaborolane)
    • SY334194
    • 2247367-07-1
    • B2(EPIN)2
    • 4,4,4 inverted exclamation mark ,4 inverted exclamation mark ,5,5,5 inverted exclamation mark ,5 inverted exclamation mark -Octaethyl-2,2 inverted exclamation mark -bi(1,3,2-dioxaborolane)
    • 4,4,4',4',5,5,5',5'-Octaethyl-2,2'-bi(1,3,2-dioxaborolane), (BEpin)2
    • EN300-37417903
    • 4,4,5,5-tetraethyl-2-(4,4,5,5-tetraethyl-1,3,2-dioxaborolan-2-yl)-1,3,2-dioxaborolane
    • AT36811
    • 4,4,4',4',5,5,5',5'-Octaethyl-2,2'-bi-1,3,2-dioxaborolane
    • MFCD34626143
    • DB-379978
    • Inchi: 1S/C20H40B2O4/c1-9-17(10-2)18(11-3,12-4)24-21(23-17)22-25-19(13-5,14-6)20(15-7,16-8)26-22/h9-16H2,1-8H3
    • InChI Key: GJIANGSDQYJKIO-UHFFFAOYSA-N
    • SMILES: O1C(CC)(CC)C(CC)(CC)OB1B1OC(CC)(CC)C(CC)(CC)O1

Computed Properties

  • Exact Mass: 366.3112701g/mol
  • Monoisotopic Mass: 366.3112701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

2,2'-Bi-1,3,2-dioxaborolane, 4,4,4',4',5,5,5',5'-octaethyl- Pricemore >>

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